Cas no 2228903-99-7 (2-1-(methanesulfonylmethyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(methanesulfonylmethyl)cyclobutylethan-1-amine
• CAS No: 2228903-99-7
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 5815043
• PubChem ID: 165711882
• Update Time: 2025-06-23

2-1-(methanesulfonylmethyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(methanesulfonylmethyl)cyclobutylethan-1-amine
• EN300-1990389
• 2228903-99-7
• 2-[1-(methanesulfonylmethyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C8H17NO2S/c1-12(10,11)7-8(5-6-9)3-2-4-8/h2-7,9H2,1H3
• InChI Key： DZLDPOOHWHJYLS-UHFFFAOYSA-N
• SMILES： S(C)(CC1(CCN)CCC1)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-1-(methanesulfonylmethyl)cyclobutylethan-1-amine

2-(Methanesulfonylmethyl)cyclobutylethan-1-amine: A Comprehensive Overview

The compound with CAS No. 2228903-99-7, commonly referred to as 2-(methanesulfonylmethyl)cyclobutylethan-1-amine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a methanesulfonyl group and an amine functional group. The combination of these groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Methanesulfonyl groups are known for their strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. In the case of 2-(methanesulfonylmethyl)cyclobutylethan-1-amine, this group is attached to a cyclobutane ring, creating a strained structure that can lead to interesting chemical behavior. The cyclobutane ring itself is a four-membered ring with significant angle strain, which can make it more reactive compared to larger rings like cyclopentane or cyclohexane.

The presence of an amine group in the molecule adds another layer of complexity. Amines are versatile functional groups that can participate in various chemical reactions, including nucleophilic substitutions, additions, and condensations. In this compound, the amine group is located at the ethyl position relative to the cyclobutane ring, which can influence its reactivity and potential applications.

Recent studies have highlighted the potential of 2-(methanesulfonylmethyl)cyclobutylethan-1-amine in drug discovery and development. The combination of a strained ring system and an electron-withdrawing group makes this compound a promising candidate for modulating enzyme activity or targeting specific biological pathways. Researchers have explored its ability to inhibit certain kinases and proteases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders.

In addition to its biological applications, this compound has also been studied for its potential in organic synthesis. The strained cyclobutane ring can serve as a valuable intermediate in constructing complex molecular architectures. For instance, it has been used in the synthesis of bioactive compounds with non-planar geometries, which are often challenging to achieve using traditional synthetic methods.

The synthesis of 2-(methanesulfonylmethyl)cyclobutylethan-1-amine involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. This is followed by the introduction of the methanesulfonyl group through nucleophilic substitution or other suitable methods. The final step involves the incorporation of the amine group, which can be achieved through reductive amination or other amine-forming reactions.

One of the key challenges in working with this compound is its reactivity due to the strained cyclobutane ring. This strain can make the molecule prone to decomposition under certain conditions, requiring careful handling and storage. Researchers have developed various strategies to stabilize intermediates during synthesis, ensuring higher yields and better control over the reaction process.

From an environmental perspective, understanding the degradation pathways of 2-(methanesulfonylmethyl)cyclobutylethan-1-amine is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, such as exposure to light or specific microbial communities, this compound can undergo biodegradation. However, further research is needed to fully characterize its environmental impact and develop strategies for minimizing any adverse effects.

In conclusion, 2-(methanesulfonylmethyl)cyclobutylethan-1-amine is a versatile compound with promising applications in drug discovery and organic synthesis. Its unique structure and reactivity make it an intriguing subject for both academic research and industrial development. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.